4-(4-T-Butylsulfamoylphenyl)benzoic acid

• IUPAC Name: 4-[4-(tert-butylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C17H19NO4S/c1-17(2,3)18-23(21,22)15-10-8-13(9-11-15)12-4-6-14(7-5-12)16(19)20/h4-11,18H,1-3H3,(H,19,20)
• InChI Key: RNTUPWMQURAVNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• CAS No.: 1261915-90-5

Description

4-(4-T-Butylsulfamoylphenyl)benzoic acid is a benzoic acid derivative featuring a sulfamoyl group attached to a phenyl ring, which is further substituted with a tert-butyl (T-butyl) group. The compound’s structure combines a carboxylic acid moiety (providing hydrophilicity and hydrogen-bonding capacity) with a bulky, lipophilic tert-butylsulfamoyl group. This unique architecture makes it relevant in medicinal chemistry, particularly in drug design targeting enzymes or receptors where steric and electronic interactions are critical.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-T-Butylsulfamoylphenyl)benzoic acid typically involves the reaction of 4-aminobenzoic acid with t-butylsulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate sulfonamide, which is subsequently oxidized to yield the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction conditions, such as temperature, pressure, and reactant concentrations, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 4-(4-T-Butylsulfamoylphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: The benzoic acid moiety can be reduced to form benzyl alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products:

Oxidation: Formation of sulfonic acids.

Reduction: Formation of benzyl alcohol derivatives.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

4-(4-T-Butylsulfamoylphenyl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly against phospholipase A2.

Medicine: Explored for its anti-inflammatory properties due to its ability to inhibit enzymes involved in the arachidonic acid cascade.

Industry: Utilized in the development of advanced materials, such as polymers with specific functional properties.

Mechanism of Action

The mechanism of action of 4-(4-T-Butylsulfamoylphenyl)benzoic acid involves its interaction with specific molecular targets, such as enzymes. For instance, its inhibition of phospholipase A2 is achieved through binding to the enzyme’s active site, thereby preventing the hydrolysis of phospholipids and subsequent production of pro-inflammatory eicosanoids .

Comparison with Similar Compounds

Substituent Variations and Structural Similarity

Key analogs include:

Compound Name	Substituent on Sulfamoyl Group	Structural Similarity	CAS Number	Reference
4-(N-(4-Methoxyphenyl)sulfamoyl)benzoic acid	4-Methoxyphenyl	0.97	18813-87-1
4-(4'-Methoxy-[1,1'-biphenyl]-4-ylsulfonamido)benzoic acid	4-Methoxybiphenyl	0.96	885269-42-1
3-(N-(4-(Benzyloxy)phenyl)sulfamoyl)benzoic acid	4-Benzyloxyphenyl	0.95	380193-68-0
4-[(4-Bromophenyl)sulfonyl]benzoic acid	4-Bromophenyl (sulfonyl group)	N/A	126145-99-1

Notes:

• The tert-butyl group in the target compound confers significant steric bulk compared to methoxy, benzyloxy, or bromo substituents in analogs.
• Sulfamoyl (NHSO₂) vs. The sulfamoyl group in the target compound enables stronger hydrogen-bonding interactions compared to sulfonyl derivatives .

Physicochemical and Spectral Properties

• Solubility : The tert-butyl group enhances lipophilicity, reducing aqueous solubility compared to methoxy or ethoxy analogs, which have moderate solubility due to polar substituents .
• UV-Vis Absorption : Bromophenyl derivatives (e.g., 4-[(4-bromophenyl)sulfonyl]benzoic acid) exhibit distinct absorbance peaks in UV-Vis spectra (~250–300 nm) due to the bromine atom’s electron-withdrawing effect, whereas methoxy or benzyloxy substituents show redshifted peaks .